N-ethyl-5-(hydroxymethyl)-2-(4-methylphenyl)-2H-1,2,3-triazole-4-carboxamide

• Molecular Formula: C13H16N4O2
• Molecular Weight: 260.29 g/mol
• IUPAC Name: N-ethyl-5-(hydroxymethyl)-2-(4-methylphenyl)triazole-4-carboxamide
• InChI: InChI=1S/C13H16N4O2/c1-3-14-13(19)12-11(8-18)15-17(16-12)10-6-4-9(2)5-7-10/h4-7,18H,3,8H2,1-2H3,(H,14,19)
• InChI Key: NUXIBAAPEXQPPN-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=NN(N=C1CO)C2=CC=C(C=C2)C

Description

N-ethyl-5-(hydroxymethyl)-2-(4-methylphenyl)-2H-1,2,3-triazole-4-carboxamide: is a complex organic compound with a unique structure.

• Its systematic name provides information about its substituents: N-ethyl group, hydroxymethyl group, 4-methylphenyl group, and the triazole ring.
• The triazole ring is a five-membered heterocycle containing three nitrogen atoms and two carbon atoms.
• This compound may have interesting properties due to its combination of functional groups.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Investigation of novel synthetic methodologies involving triazole-containing compounds.

Biology: Exploration of potential biological activities (e.g., antimicrobial, antitumor, or enzyme inhibition).

Medicine: Evaluation as drug candidates or pharmacophores.

Industry: Possible applications in materials science or catalysis.

Mechanism of Action

• The specific mechanism of action for this compound would depend on its intended application.
• If it’s a drug candidate, understanding its interaction with molecular targets (e.g., receptors, enzymes) and pathways is crucial.
• Further research would be needed to elucidate its precise mode of action.

Comparison with Similar Compounds

Similar Compounds:

Remember that this compound’s properties and applications are still an active area of research, and further studies are needed to fully understand its potential